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Abstract
Dihydromicromelin B is a naturally occurring coumarin, a class of secondary metabolites

found in a variety of plants. This document provides a comprehensive overview of the

discovery, natural origin, and total synthesis of Dihydromicromelin B. Detailed experimental

protocols for its isolation and synthesis are presented, alongside a summary of its known, albeit

limited, biological activities. Spectroscopic data essential for its characterization are also

tabulated. This guide is intended to serve as a valuable resource for researchers interested in

the phytochemical investigation of Micromelum species and the potential therapeutic

applications of their constituent coumarins.

Discovery and Natural Origin
Dihydromicromelin B was first isolated from the plant species Micromelum minutum

(G.Forst.) Wight & Arn., a member of the Rutaceae family.[1] This plant is a small tree or shrub

found throughout Southeast Asia and is known to be a rich source of various coumarins.[1][2]

Subsequent phytochemical investigations have also identified Dihydromicromelin B in other

species of the same genus, including Micromelum integerrimum.

The discovery of Dihydromicromelin B was part of broader efforts to explore the chemical

constituents of medicinal plants. The initial isolation and structure elucidation were
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accomplished through standard phytochemical techniques, including solvent extraction and

chromatographic separation, followed by spectroscopic analysis.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₅H₁₄O₆

Molecular Weight 290.27 g/mol

CAS Number 94285-06-0

Appearance White solid

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents

Experimental Protocols
Isolation of Dihydromicromelin B from Micromelum
minutum
While the specific, detailed protocol for the initial isolation of Dihydromicromelin B is not

readily available in the public domain, a general methodology for the isolation of coumarins

from Micromelum minutum can be outlined as follows. This protocol is based on common

practices in phytochemistry for the separation of moderately polar compounds.

Workflow for Isolation:
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Dried and powdered aerial parts of Micromelum minutum

Maceration with methanol at room temperature

Filtration and concentration under reduced pressure

Crude methanol extract

Solvent-solvent partitioning (e.g., n-hexane, ethyl acetate, n-butanol)

Ethyl acetate fraction

Silica gel column chromatography

Gradient elution (e.g., n-hexane-ethyl acetate)

Collection of fractions

TLC analysis of fractions

Pooling of similar fractions

Preparative HPLC

Pure Dihydromicromelin B

Click to download full resolution via product page

Caption: General workflow for the isolation of coumarins from Micromelum minutum.
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Detailed Steps:

Plant Material and Extraction: Dried and powdered aerial parts of Micromelum minutum are

subjected to exhaustive extraction with methanol at room temperature. The resulting extract

is filtered and concentrated under reduced pressure to yield a crude methanol extract.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. The

coumarin-rich fraction is typically found in the ethyl acetate portion.

Column Chromatography: The ethyl acetate fraction is subjected to column chromatography

on silica gel. A gradient elution system, commonly a mixture of n-hexane and ethyl acetate

with increasing proportions of ethyl acetate, is used to separate the components.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC) using an appropriate solvent system and visualized under UV light.

Fractions with similar TLC profiles are pooled together.

Purification: The pooled fractions containing Dihydromicromelin B are further purified by

preparative high-performance liquid chromatography (HPLC) to afford the pure compound.

Enantioselective Total Synthesis of Hydramicromelin B
A total synthesis for a closely related or identical compound, referred to as "hydramicromelin

B," has been reported. The key step in this synthesis involves an AuCl₃/AgOTf-catalyzed

intramolecular reaction to construct the coumarin ring. The spectroscopic data of the

synthesized compound would need to be compared to the natural product for definitive

structural confirmation.

Synthetic Scheme Overview:

Starting Material Intermediate 1Several steps Intermediate 2 AuCl3/AgOTf-catalyzed
intramolecular cyclization Coumarin Core Formation Final Modifications Hydramicromelin B

Click to download full resolution via product page

Caption: Simplified overview of the synthetic strategy for hydramicromelin B.
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Due to the complexity and proprietary nature of synthetic routes, the full detailed protocol from

the primary literature should be consulted for replication.

Spectroscopic Data
The structure of Dihydromicromelin B has been elucidated using various spectroscopic

techniques. The following tables summarize the key NMR and mass spectrometry data.

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Position δ (ppm) Multiplicity J (Hz)

3 6.25 d 9.5

4 7.62 d 9.5

5 7.30 s

8 6.85 s

2' 3.58 d 4.0

3' 3.95 d 4.0

4'-CH₃ 1.45 s

7-OCH₃ 3.92 s

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position δ (ppm)

2 161.2

3 113.1

4 143.5

4a 112.9

5 128.0

6 117.5

7 162.0

8 98.4

8a 156.4

1' 76.8

2' 64.1

3' 60.9

4' 25.0

7-OCH₃ 56.4

High-Resolution Mass Spectrometry (HRMS)

Ion Calculated m/z Found m/z

[M+H]⁺ 291.0814 291.0812

Biological Activity
The biological activities of Dihydromicromelin B have not been extensively studied. However,

crude extracts of Micromelum species and other isolated coumarins have demonstrated a

range of biological effects, primarily cytotoxicity against various cancer cell lines.
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Compound/Ext
ract

Cell Line Activity IC₅₀ (µg/mL) Reference

Micromelin
P-388 murine

leukemia
Antitumor - [1]

Scopoletin
P-388 murine

leukemia
Antitumor - [1]

M. minutum root

extract
KB cell line Cytotoxicity -

M. minutum root

extract

NCI-H187 cell

line

Weak

Cytotoxicity
-

It is important to note that these data are for related compounds and extracts, and specific

quantitative data for the cytotoxic or other biological activities of pure Dihydromicromelin B
are not yet available in the reviewed literature. Further research is required to determine the

specific bioactivity profile of Dihydromicromelin B.

Conclusion
Dihydromicromelin B is a coumarin of interest from the Micromelum genus. Its discovery and

isolation have contributed to the understanding of the rich phytochemical diversity of this plant

family. The successful total synthesis of a closely related structure opens avenues for the

preparation of analogues for structure-activity relationship studies. While preliminary data on

related compounds suggest potential cytotoxic properties, a thorough investigation into the

biological activities of Dihydromicromelin B is warranted to explore its therapeutic potential.

This technical guide provides a foundational resource for researchers to further investigate this

natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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